![molecular formula C9H6N2O4 B1465064 1H-pyrrolo[3,2-b]pyridine-3,6-dicarboxylic acid CAS No. 1190316-14-3](/img/structure/B1465064.png)
1H-pyrrolo[3,2-b]pyridine-3,6-dicarboxylic acid
Overview
Description
1H-Pyrrolo[3,2-b]pyridine-3,6-dicarboxylic acid (1H-PPD) is an organic compound belonging to the class of pyridine derivatives. It is a white crystalline solid that is highly soluble in water and other organic solvents. 1H-PPD is widely used in the synthesis of pharmaceuticals and other organic compounds. It has also been studied for its potential applications in the fields of medicine and biochemistry.
Scientific Research Applications
1H-pyrrolo[3,2-b]pyridine-3,6-dicarboxylic acid: Scientific Research Applications
Drug Development Kinase Inhibitors: This compound exhibits potential in drug development, particularly as a scaffold for kinase inhibitors. Azaindole derivatives, like 4-AZAINDOLE-3,6-DICARBOXYLIC ACID, are increasingly used in medicinal chemistry for their ability to inhibit various protein kinases, which are crucial in cell signaling and cancer proliferation .
Material Synthesis Afterglow Properties: In material science, this compound is utilized in synthesizing metal–organic coordination polymers. These polymers exhibit afterglow or long persistent luminescence (LPL) properties, which are valuable for developing materials that can emit light for an extended period after being charged by an external light source .
properties
IUPAC Name |
1H-pyrrolo[3,2-b]pyridine-3,6-dicarboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O4/c12-8(13)4-1-6-7(11-2-4)5(3-10-6)9(14)15/h1-3,10H,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEZDWGNIKQPEDZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1NC=C2C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-pyrrolo[3,2-b]pyridine-3,6-dicarboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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